Cas no 1804433-99-5 (2-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-5-sulfonamide)

• Product Name: 2-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-5-sulfonamide
• CAS No: 1804433-99-5
• MF: C₇H₇F₃N₂O₅S
• MW: 288.201091051102
• CID: 4829000
• Update Time: 2025-06-03

2-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-5-sulfonamide

• Inchi： 1S/C7H7F3N2O5S/c1-16-4-3(18(11,14)15)2-12-6(13)5(4)17-7(8,9)10/h2H,1H3,(H,12,13)(H2,11,14,15)
• InChI Key： MXODXQHJHMEYFX-UHFFFAOYSA-N
• SMILES： S(C1=CNC(C(=C1OC)OC(F)(F)F)=O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 528
• XLogP3: -0.4
• Topological Polar Surface Area: 116

Additional information on 2-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-5-sulfonamide

Research Briefing on 2-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-5-sulfonamide (CAS: 1804433-99-5)

2-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-5-sulfonamide (CAS: 1804433-99-5) is a novel sulfonamide derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethoxy and sulfonamide functional groups, exhibits promising pharmacological properties, particularly in the context of enzyme inhibition and antimicrobial activity. Recent studies have explored its potential as a lead compound for the development of new therapeutic agents targeting a range of diseases, including bacterial infections and inflammatory disorders.

The synthesis of 2-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-5-sulfonamide involves a multi-step process that includes the introduction of the trifluoromethoxy group at the 3-position of the pyridine ring, followed by sulfonamide formation at the 5-position. The presence of the hydroxy and methoxy groups at the 2- and 4-positions, respectively, further enhances the compound's reactivity and binding affinity to biological targets. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological evaluation.

In vitro studies have demonstrated that 2-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-5-sulfonamide exhibits potent inhibitory activity against carbonic anhydrase isoforms, particularly CA IX and CA XII, which are overexpressed in various cancers. This inhibition is attributed to the sulfonamide moiety's ability to coordinate with the zinc ion in the enzyme's active site, thereby disrupting its catalytic activity. Additionally, the compound has shown significant antimicrobial activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), suggesting its potential as a novel antibiotic candidate.

Recent pharmacokinetic studies have highlighted the compound's favorable absorption and distribution profiles, with moderate plasma protein binding and good penetration into target tissues. However, further optimization is required to address its relatively short half-life and metabolic stability issues. Structural modifications, such as the introduction of prodrug moieties or the use of nanoparticle-based delivery systems, are currently being explored to enhance its bioavailability and therapeutic efficacy.

The safety profile of 2-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-5-sulfonamide has been evaluated in preliminary toxicology studies, which indicate low acute toxicity and minimal off-target effects at therapeutic doses. However, long-term toxicity and genotoxicity assessments are still underway to ensure its suitability for clinical development. Regulatory considerations, including compliance with Good Laboratory Practice (GLP) and Good Manufacturing Practice (GMP) standards, are also being addressed to facilitate its transition from preclinical to clinical stages.

In conclusion, 2-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-5-sulfonamide represents a promising candidate for further development in the fields of oncology and infectious diseases. Its unique chemical structure and potent biological activity make it a valuable tool for understanding the mechanisms of enzyme inhibition and antimicrobial resistance. Future research should focus on optimizing its pharmacokinetic properties and expanding its therapeutic applications through targeted drug design and combination therapies.